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Compound of Interest

Compound Name: 5-Undecanol

Cat. No.: B1582354

CAS Number: 37493-70-2 IUPAC Name: Undecan-5-ol

This technical guide provides an in-depth overview of 5-Undecanol, a secondary alcohol with
applications in various fields of chemical research and development. This document is intended
for researchers, scientists, and drug development professionals, offering a consolidated
resource on its chemical identity, physicochemical properties, and a representative synthetic
protocol.

Chemical Identity and Properties

5-Undecanol is a fatty alcohol characterized by a hydroxyl group located on the fifth carbon of
an eleven-carbon aliphatic chain.[1] Its structure imparts specific physical and chemical
properties that are of interest in organic synthesis and material science.

Physicochemical Data

A compilation of key physicochemical data for 5-Undecanol is presented in the table below for
easy reference and comparison.
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Property Value Source
CAS Number 37493-70-2 (11121131141
IUPAC Name Undecan-5-ol [1][5]

Other Names

5-Hendecanol, n-Butyl n-hexyl

[1](6]

carbinol

Molecular Formula C11H240 [1][2]14]

Molecular Weight 172.31 g/mol [11[2113114]
Colorless to Almost colorless

Appearance . [21[4]
clear liquid

Boiling Point 140 °C at 17 mmHg [2]

228 - 230 °C at 760 mmHg

Flash Point 94 °C [2]
Density 0.83 g/mL at 20/20 °C [2]
Purity >98.0% (GC) [2][4]

Synthesis of 5-Undecanol: A Representative
Experimental Protocol

The synthesis of 5-Undecanol can be effectively achieved via a Grignard reaction, a versatile

and widely used method for the formation of carbon-carbon bonds and the synthesis of

alcohols. This protocol details the reaction of a Grignard reagent with an appropriate aldehyde.

Experimental Protocol: Grighard Synthesis of 5-

Undecanol

Obijective: To synthesize 5-Undecanol from hexanal and pentylmagnesium bromide.

Materials:

e Magnesium turnings
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« lodine (for activation)

e 1-Bromopentane

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Hexanal

e 1 M Hydrochloric acid (HCI) solution

o Saturated sodium bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

e Round-bottom flasks, dropping funnel, reflux condenser, separatory funnel, and distillation
apparatus

Procedure:
o Preparation of the Grignard Reagent (Pentylmagnesium Bromide):

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine to activate the magnesium surface.
o In the dropping funnel, place a solution of 1-bromopentane in anhydrous diethyl ether.

o Add a small amount of the 1-bromopentane solution to the magnesium turnings. The
reaction is initiated when the color of the iodine disappears and bubbling is observed.

o Once the reaction has started, add the remaining 1-bromopentane solution dropwise at a
rate that maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete formation of the Grignard reagent.
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¢ Reaction with Hexanal:

o

Cool the Grignard reagent solution in an ice bath.

[¢]

Prepare a solution of hexanal in anhydrous diethyl ether and add it to the dropping funnel.

[¢]

Add the hexanal solution dropwise to the cooled Grignard reagent with vigorous stirring.
The reaction is exothermic, so maintain the temperature below 20 °C.

o

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2
hours.

o Work-up and Purification:

o Quench the reaction by slowly adding it to a beaker of crushed ice, followed by the slow
addition of 1 M HCI solution with stirring until the magnesium salts dissolve.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter to remove the drying agent and remove the solvent by rotary evaporation.

[e]

Purify the crude 5-Undecanol by vacuum distillation.

Experimental Workflow

The following diagram illustrates the key stages in the synthesis of 5-Undecanol using the
Grignard reaction protocol.
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Workflow for the Synthesis of 5-Undecanol via Grignard Reaction
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Caption: Workflow for the Synthesis of 5-Undecanol via Grignard Reaction.
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Biological Activity and Potential Applications

While specific signaling pathways involving 5-Undecanol are not extensively documented in
publicly available literature, long-chain alcohols, in general, are known to exhibit biological
activities. For instance, some undecanols have been investigated for their antibacterial and
antifungal properties. The mechanism of action is often attributed to the disruption of cell
membranes or the inhibition of membrane-bound enzymes. Further research is required to
elucidate the specific molecular targets and signaling pathways modulated by 5-Undecanol. Its
potential applications could be in the development of novel antimicrobial agents or as a
precursor for the synthesis of more complex bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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